Cas no 71630-72-3 (benzo[9,10]pyreno[4,5-b]oxirene)

• Product name: benzo[9,10]pyreno[4,5-b]oxirene
• CAS No: 71630-72-3
• MF: C₂₀H₁₀O
• MW: 266.2928
• CID: 1748961
• PubChem ID: 153482

benzo[9,10]pyreno[4,5-b]oxirene Chemical and Physical Properties

Names and Identifiers

• benzo[9,10]pyreno[4,5-b]oxirene
• Benzo(9,10)pyreno(4,5-b)oxirene
• 71630-72-3
• DTXSID60221875

• Inchi： InChI=1S/C20H10O/c1-2-6-12-11(5-1)13-7-3-9-15-17(13)18-14(12)8-4-10-16(18)20-19(15)21-20/h1-10H
• InChI Key： MSWIEDGDEYWRRG-UHFFFAOYSA-N
• SMILES： C1=CC=C2C3=C4C(=CC=C3)C5=C(O5)C6=CC=CC(=C64)C2=C1

Computed Properties

• Exact Mass: 266.0732
• Monoisotopic Mass: 266.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5Ų
• XLogP3: 4.4

Experimental Properties

• Density: 1.473
• Boiling Point: 499.7°C at 760 mmHg
• Flash Point: 257.8°C
• Refractive Index: 1.997
• PSA: 12.53